11-Chloroundecyltrichlorosilane

• IUPAC Name: trichloro(11-chloroundecyl)silane
• InChI: InChI=1S/C11H22Cl4Si/c12-10-8-6-4-2-1-3-5-7-9-11-16(13,14)15/h1-11H2
• InChI Key: AISIWSXYGRYXLI-UHFFFAOYSA-N
• Canonical SMILES: C(CCCCC[Si](Cl)(Cl)Cl)CCCCCCl
• Molecular Formula: C11H22Cl4Si
• Molecular Weight: 324.2 g/mol
• CAS No.: 17963-32-5

Description

11-Chloroundecyltrichlorosilane is an organosilane compound characterized by an 11-carbon alkyl chain terminated by a chlorine atom and a reactive trichlorosilane (-SiCl₃) group. Such compounds are widely utilized in surface chemistry for forming self-assembled monolayers (SAMs) on hydroxylated substrates (e.g., glass, silicon) due to their ability to covalently bond via hydrolysis . The trichlorosilane group enables rapid surface attachment, while the alkyl chain length and terminal functional group influence SAM density, stability, and hydrophobicity.

Preparation Methods

Synthetic Routes and Reaction Conditions: Lehmannine can be synthesized through various chemical processes. The isolation of alkaloids, including lehmannine, typically involves extraction under neutral or basic conditions, followed by chromatographic techniques . The specific synthetic routes for lehmannine involve the use of solvents such as dimethyl sulfoxide (DMSO), polyethylene glycol (PEG), and saline solutions .

Industrial Production Methods: Industrial production of lehmannine involves the extraction of the compound from the roots of Sophora alopecuroides. The process includes steps such as basification, ion exchange, and column chromatography . These methods ensure the purity and yield of lehmannine suitable for scientific research and pharmaceutical applications.

Chemical Reactions Analysis

Types of Reactions: Lehmannine undergoes various chemical reactions, including oxidation, reduction, and substitution. The compound can form N-oxides through oxidation reactions .

Common Reagents and Conditions: Common reagents used in the reactions involving lehmannine include oxidizing agents like hydrogen peroxide and reducing agents such as sodium borohydride. The reactions are typically carried out under controlled temperature and pH conditions to ensure the desired product formation .

Major Products Formed: The major products formed from the reactions of lehmannine include lehmannine N-oxide and other derivatives that retain the quinolizidine structure .

Scientific Research Applications

Lehmannine has a wide range of scientific research applications due to its bioactive properties. In chemistry, it is used as a model compound for studying alkaloid synthesis and reactions . In biology and medicine, lehmannine’s antibacterial, anti-inflammatory, and anti-tumor activities make it a valuable compound for developing new therapeutic agents . Additionally, lehmannine is used in the pharmaceutical industry for the development of drugs targeting various diseases, including cancer .

Mechanism of Action

Lehmannine is structurally similar to other quinolizidine alkaloids such as matrine, oxymatrine, and sophoridine . lehmannine is unique in its specific bioactive properties and molecular structure. Unlike matrine and oxymatrine, which are primarily known for their anti-inflammatory and anti-cancer activities, lehmannine also exhibits significant antibacterial properties

Comparison with Similar Compounds

11-Bromoundecyldimethylchlorosilane ()

• Structural Differences :
  • Terminal halogen: Bromine (Br) vs. Chlorine (Cl). Bromine’s larger atomic radius may reduce SAM packing density but offers distinct reactivity for post-functionalization.
  • Substituents: Dimethylchlorosilane (-Si(CH₃)₂Cl) vs. Trichlorosilane (-SiCl₃). Dimethyl groups reduce hydrolysis reactivity, slowing SAM formation compared to trichlorosilanes .

• Molecular Data :

  Property	11-Bromoundecyldimethylchlorosilane	11-Chloroundecyltrichlorosilane (Hypothetical)
  Molecular Formula	C₁₃H₂₈BrClSi	C₁₁H₂₂Cl₄Si
  Molecular Weight	327.807 g/mol	~348.6 g/mol (estimated)
  Reactivity	Moderate (dimethyl substitution)	High (trichlorosilane group)

Octadecyltrichlorosilane ()

• Key Comparisons :
  • Chain Length : 18-carbon vs. 11-carbon. Longer chains enhance SAM hydrophobicity and thermal stability due to stronger van der Waals interactions .
  • Applications : Octadecyltrichlorosilane is a gold standard for hydrophobic coatings, while shorter chains (e.g., 11C) may balance flexibility and surface density for specialized applications.
• Safety : Both compounds require rigorous handling to prevent hydrolysis-induced HCl release. Longer chains may exhibit lower volatility, reducing inhalation risks .

Methyltrichlorosilane ()

• Functional Contrast :
  • Chain Length : Methyl (C1) vs. Undecyl (C11). Shorter chains lack self-assembly capability but exhibit higher reactivity due to minimal steric hindrance.
  • Applications : Primarily used in silicone polymer production, unlike long-chain silanes for SAMs .
• Hazard Profile : High volatility and acute toxicity necessitate stringent respiratory protection, unlike less volatile long-chain analogs .

1H,1H,2H,2H-Perfluorododecyltrichlorosilane ()

• Unique Properties :
  • Fluorinated chains confer extreme hydrophobicity and chemical resistance, outperforming hydrocarbon-based silanes like this compound in harsh environments .
  • Synthesis Complexity : Fluorination increases production costs and introduces environmental disposal challenges.

Chlorophenyltrichlorosilane ()

• Structural Divergence :
  • Aromatic (phenyl) vs. aliphatic (undecyl) chains. Phenyl groups introduce rigidity and π-conjugation, suitable for electronic applications but may hinder SAM ordering .
  • Reactivity : Similar trichlorosilane reactivity, but aromatic systems alter electron density, affecting surface binding kinetics.

Biological Activity

11-Chloroundecyltrichlorosilane is an organosilicon compound with significant applications in surface modification and material science. Its biological activity, particularly in relation to its potential toxicity and interactions with biological systems, has garnered interest in recent research. This article explores the compound's biological activity, including its mechanisms of action, potential applications in biomedicine, and relevant case studies.

Chemical Structure and Properties

The chemical formula for this compound is $C_{14}H_{30}Cl_4Si$. It consists of a long hydrocarbon chain (undecyl) attached to a trichlorosilane functional group. The presence of chlorine atoms contributes to its reactivity, particularly with moisture, leading to the formation of silanols and hydrochloric acid upon hydrolysis.

Property	Value
Molecular Weight	307.84 g/mol
Boiling Point	Not readily available
Solubility	Reacts with water
Density	Not readily available
Appearance	Colorless liquid

The biological activity of this compound is primarily linked to its ability to modify surfaces and interact with biological molecules. The compound can create hydrophobic surfaces that influence protein adsorption and cell attachment. Studies have shown that such modifications can enhance biocompatibility and reduce bacterial adhesion, making it useful in biomedical applications.

• Surface Modification : The compound is effective in creating hydrophobic surfaces that can repel water and reduce biofilm formation.
• Protein Interaction : It has been observed that the compound can alter the conformation of proteins upon adsorption, which may affect their biological functions.

Toxicological Profile

Research indicates that chlorinated silanes can exhibit cytotoxic effects depending on concentration and exposure duration. Acute exposure can lead to irritation of mucous membranes and potential respiratory issues due to the release of hydrochloric acid upon hydrolysis.

Case Study 1: Surface Functionalization for Biomedical Applications

A study demonstrated the use of this compound for modifying titanium surfaces used in implants. The treated surfaces showed improved protein adsorption compared to untreated controls, enhancing cell attachment and proliferation rates in vitro. This suggests potential for improved integration of implants into biological tissues.

Case Study 2: Antimicrobial Properties

Another investigation assessed the antimicrobial efficacy of surfaces treated with chlorosilanes, including this compound. Results indicated a significant reduction in bacterial colonization on treated surfaces, supporting its application in medical devices where infection control is critical.

Environmental Impact

The environmental behavior of chlorinated silanes like this compound is crucial for assessing their safety. Hydrolysis products can be harmful; hence, understanding their degradation pathways is essential for evaluating risks associated with their use.

Table 2: Environmental Behavior of Chlorinated Silanes

Parameter	Value
Hydrolysis Rate	Rapid in moist environments
By-products	HCl gas, silanols
Persistence	Low; reacts quickly with water

Q & A

Basic Research Questions

Q. What are the optimal reaction conditions for synthesizing 11-Chloroundecyltrichlorosilane with high yield and purity?

Researchers should systematically test variables such as temperature (0–25°C), solvent choice (e.g., anhydrous toluene), and reaction duration under inert atmospheres (nitrogen/argon). Purification via fractional distillation or column chromatography, followed by characterization using ¹H/¹³C NMR and FT-IR, ensures structural fidelity. Quantitative purity should be verified via GC-MS or elemental analysis .

Q. How should researchers characterize the molecular structure and purity of this compound?

Use spectroscopic methods:

• NMR : Confirm trichlorosilane (-SiCl₃) and chloroundecyl chain signals.
• FT-IR : Identify Si-Cl (~500 cm^-1) and C-Cl (~650 cm^-1) stretches.
• GC-MS/EI-MS : Assess purity and molecular ion peaks. Report retention indices and spectral matches against reference data .

Q. What safety protocols are critical when handling this compound in laboratory settings?

• Work in a fume hood with PPE (gloves, goggles, lab coat).
• Avoid water exposure (hydrolyzes to HCl).
• Store under inert gas in sealed containers.
• Neutralize spills with sodium bicarbonate. Reference OSHA guidelines and material safety data sheets (MSDS) for chlorosilanes .

II. Advanced Research Questions

Q. How can computational modeling predict the reactivity of this compound in surface functionalization reactions?

Apply density functional theory (DFT) to model Si-Cl bond dissociation energies and adsorption mechanisms on substrates (e.g., SiO₂). Compare simulated IR/Raman spectra with experimental data to validate models. Use software like Gaussian or ORCA for energy minimization and transition-state analysis .

Q. What methodologies resolve contradictions in reported stability data for this compound under varying humidity levels?

Design controlled experiments using Karl Fischer titration to quantify trace water in solvents. Monitor degradation kinetics via ²⁹Si NMR to track silanol formation. Apply Arrhenius analysis to extrapolate shelf-life under different storage conditions .

Q. How can researchers analyze environmental degradation products of this compound?

• LC-HRMS : Identify chloroundecyl alcohol or silanol byproducts.
• ICP-MS : Quantify silicon leaching.
• Ecotoxicity assays : Use Daphnia magna or algal cultures to assess aquatic toxicity. Cross-reference with EPA guidelines for organosilicon compounds .

Q. What interdisciplinary approaches enhance the study of this compound’s surface modification efficiency?

Combine AFM (topography), XPS (surface chemistry), and contact angle measurements (wettability) to correlate molecular structure with substrate performance. Integrate statistical design-of-experiments (DoE) to optimize coating uniformity .

Q. How can researchers ensure replicability of surface coating experiments using this compound?

Document all variables: substrate pretreatment (e.g., piranha cleaning), solution concentration, and curing time/temperature. Use reference substrates (e.g., silicon wafers) for cross-lab validation. Share raw data and protocols via repositories like Zenodo .

Q. What ethical considerations arise when studying this compound’s potential environmental impact?

• Disclose all byproducts and toxicity data in publications.
• Follow Green Chemistry principles to minimize waste.
• Obtain institutional review board (IRB) approval for ecotoxicity studies. Align with the FINER criteria (Feasible, Interesting, Novel, Ethical, Relevant) .

Q. How do researchers validate the specificity of this compound in covalent bonding versus physical adsorption?

Perform XPS depth profiling to confirm Si-O-Si bond formation on substrates. Compare with control experiments using non-reactive silanes. Quantify binding strength via sonication or solvent washing tests .

Q. Methodological Framework

• Literature Review : Prioritize peer-reviewed journals and avoid non-academic sources (e.g., ) .
• Data Presentation : Use tables to compare synthetic yields, spectral peaks, or toxicity metrics. Include error margins and statistical significance (p-values) .
• Contradiction Analysis : Apply root-cause analysis (e.g., Ishikawa diagrams) to troubleshoot experimental variability .